Cas no 2229166-93-0 (1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene)

• Product Name: 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene
• CAS No: 2229166-93-0
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 6588171
• PubChem ID: 165966674
• Update Time: 2025-07-23

1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene
• EN300-1771264
• 2229166-93-0

• Inchi： 1S/C13H14O/c1-3-13(8-9-13)12-6-4-11(5-7-12)10-14-2/h1,4-7H,8-10H2,2H3
• InChI Key： ZLKZGHFJSHXQGV-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)C1(C#C)CC1

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene

Recent Advances in the Study of 1-(1-Ethynylcyclopropyl)-4-(Methoxymethyl)Benzene (CAS: 2229166-93-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene (CAS: 2229166-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ethynylcyclopropyl and methoxymethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have demonstrated that 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene can serve as a versatile intermediate in the construction of pharmacologically active compounds. Its structural features, including the cyclopropyl ring and the ethynyl group, provide opportunities for further functionalization, enabling the development of novel drug candidates with enhanced biological activity and selectivity.

In addition to its synthetic utility, recent studies have explored the biological properties of 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene. Preliminary investigations suggest that this compound may exhibit activity against specific molecular targets, including enzymes and receptors involved in disease pathways. For instance, its potential as an inhibitor of certain kinases has been investigated, with promising results in in vitro assays. These findings underscore the compound's relevance in the discovery of new therapeutic agents.

Furthermore, the pharmacokinetic and pharmacodynamic properties of 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene have been a focus of recent research. Studies have examined its stability, bioavailability, and metabolic fate in biological systems, providing valuable insights into its potential as a drug candidate. These investigations are critical for understanding how the compound behaves in vivo and for optimizing its structure to improve its therapeutic profile.

Another notable aspect of recent research is the exploration of 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene in the context of targeted drug delivery. Its unique chemical structure allows for conjugation with various drug carriers, enabling the development of targeted therapies with reduced off-target effects. This approach has shown promise in preclinical models, highlighting the compound's potential in advancing precision medicine.

In conclusion, 1-(1-ethynylcyclopropyl)-4-(methoxymethyl)benzene (CAS: 2229166-93-0) represents a compelling area of research in chemical biology and pharmaceutical science. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Continued research into its mechanisms of action and therapeutic applications is expected to yield further breakthroughs, solidifying its role in the future of medicine.